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Compound of Interest

Compound Name: 2-Morpholinoethanol

Cat. No.: B138140 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-Morpholinoethanol, with the CAS number 622-40-2, is a versatile bifunctional molecule

incorporating both a tertiary amine and a primary alcohol. This unique structure makes it a

valuable intermediate in a multitude of chemical syntheses, most notably in the pharmaceutical

industry. Its role as a key building block in the creation of several active pharmaceutical

ingredients (APIs) underscores its importance in drug development. This technical guide

provides a comprehensive overview of 2-Morpholinoethanol, including its chemical and

physical properties, detailed experimental protocols for its synthesis and analysis, and its

significant applications in the pharmaceutical sector. Special emphasis is placed on its role in

the synthesis of drugs such as Mycophenolate Mofetil, Nimorazole, and Morniflumate, with

accompanying diagrams of their respective signaling pathways.

Chemical and Physical Properties
2-Morpholinoethanol, also known as 4-(2-Hydroxyethyl)morpholine, is a clear, colorless to

pale yellow viscous liquid.[1] It is miscible with water and soluble in common organic solvents.

[1][2] A summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of 2-Morpholinoethanol
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Property Value References

CAS Number 622-40-2 [3]

Molecular Formula C₆H₁₃NO₂ [3]

Molecular Weight 131.17 g/mol [3]

Appearance Colorless to pale yellow liquid [1][2]

Boiling Point 223-228 °C [4][5]

Melting Point -1 °C [6]

Density 1.080 - 1.083 g/mL at 25 °C [3][4]

Flash Point 98 - 107 °C [3][6]

Refractive Index (n20/D) 1.476 [4]

Water Solubility Miscible [6]

Purity (typical) ≥99% [3][4]

Synthesis of 2-Morpholinoethanol
The two primary industrial methods for the synthesis of 2-Morpholinoethanol are the reaction

of morpholine with ethylene oxide and the N-alkylation of morpholine with a 2-haloethanol.[7][8]

Synthesis via Alkylation of Morpholine with 2-
Bromoethanol
This method involves the nucleophilic substitution of the bromine atom in 2-bromoethanol by

the secondary amine of morpholine. The reaction is typically carried out in the presence of a

base to neutralize the hydrobromic acid formed.[8]

Reaction Setup: To a 500 mL round-bottom flask equipped with a reflux condenser and a

magnetic stirrer, add morpholine (40 g, 459 mmol), 2-bromoethanol (27.9 g, 223 mmol),

potassium carbonate (48.4 g, 350 mmol), and acetonitrile (300 mL).
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Reaction: Heat the mixture to reflux (approximately 82 °C) and maintain for 3 hours. The

reaction can be monitored by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature and filter to

remove the inorganic salts.

Purification: Concentrate the filtrate under reduced pressure to remove the solvent. The

resulting crude product can be purified by vacuum distillation to yield 2-Morpholinoethanol
as a yellow solid (24.40 g, 83% yield).[4]

Synthesis via Reaction of Morpholine with Ethylene
Oxide
This is a common industrial method that involves the ring-opening of ethylene oxide by

morpholine. The reaction is typically performed at a controlled temperature.[7]

Reaction Setup: In a suitable pressure reactor, place morpholine.

Reaction: Introduce ethylene oxide gas into the reactor while maintaining the temperature at

or below 20 °C. The reaction is exothermic and requires careful temperature control.

Purification: After the reaction is complete, the product is typically purified by distillation.

Analytical Methods
Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a suitable method for the identification and quantification of 2-Morpholinoethanol.

Sample Preparation: Dilute the 2-Morpholinoethanol sample in a suitable solvent such as

methanol or dichloromethane to an appropriate concentration (e.g., 1 mg/mL).

GC-MS Instrumentation and Conditions:

Gas Chromatograph: Agilent 7890B GC System or equivalent.

Mass Spectrometer: Agilent 5977A MSD or equivalent.
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Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness).

Injection Volume: 1 µL.

Inlet Temperature: 250°C.

Oven Temperature Program:

Initial temperature of 80°C, hold for 2 minutes.

Ramp to 280°C at a rate of 20°C/min.

Ionization Mode: Electron Impact (EI) at 70 eV.

Mass Range: m/z 30-400.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR are used for the structural confirmation of 2-Morpholinoethanol.

Sample Preparation:

Dissolve 10-20 mg of 2-Morpholinoethanol in approximately 0.6-0.7 mL of a deuterated

solvent (e.g., CDCl₃ or D₂O).

Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

Transfer the solution to a 5 mm NMR tube. If the solution is not clear, filter it through a

small plug of glass wool.

¹H NMR (500 MHz, CDCl₃):

δ 3.72 (t, J = 4.6 Hz, 4H, -N(CH₂)₂)

δ 3.65 (t, J = 5.4 Hz, 2H, -CH₂OH)

δ 2.60 (t, J = 5.4 Hz, 2H, -NCH₂CH₂OH)

δ 2.50 (t, J = 4.6 Hz, 4H, -O(CH₂)₂)
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¹³C NMR (125 MHz, CDCl₃):

δ 67.0 (-OCH₂)

δ 60.9 (-CH₂OH)

δ 57.7 (-NCH₂CH₂OH)

δ 53.7 (-N(CH₂)₂)

Applications in Drug Development
2-Morpholinoethanol serves as a crucial intermediate in the synthesis of several important

pharmaceutical drugs.[9]

Mycophenolate Mofetil
Mycophenolate mofetil is an immunosuppressant drug used to prevent rejection in organ

transplantation.[9] It is the 2-morpholinoethyl ester of mycophenolic acid (MPA). In the body,

mycophenolate mofetil is rapidly hydrolyzed to its active metabolite, MPA, which is a potent,

reversible, and uncompetitive inhibitor of inosine monophosphate dehydrogenase (IMPDH).[10]

This enzyme is crucial for the de novo synthesis of guanine nucleotides, a pathway on which T

and B lymphocytes are highly dependent for their proliferation.[10] By inhibiting IMPDH, MPA

selectively suppresses the proliferation of these immune cells.[10]
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Mycophenolate Mofetil Mycophenolic Acid (MPA)
(Active Metabolite)
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Mycophenolate Mofetil's inhibition of the de novo purine synthesis pathway.

Nimorazole
Nimorazole is a 5-nitroimidazole compound used as a radiosensitizer in the treatment of

hypoxic tumors, particularly in head and neck cancers.[11] Hypoxic cells are more resistant to

radiotherapy because oxygen is required to "fix" the DNA damage caused by radiation.

Nimorazole, being electron-affinic, mimics the action of oxygen in hypoxic cells. Under hypoxic

conditions, nimorazole is reduced to reactive intermediates that can react with and damage

DNA, thereby enhancing the cytotoxic effect of radiation on these resistant cancer cells.[12]
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Mechanism of action of Nimorazole as a hypoxic cell radiosensitizer.

Morniflumate
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Morniflumate is the β-morpholinoethyl ester of niflumic acid and functions as a non-steroidal

anti-inflammatory drug (NSAID).[13] It is a prodrug that is rapidly hydrolyzed in the body to its

active form, niflumic acid. Niflumic acid exerts its anti-inflammatory, analgesic, and antipyretic

effects by inhibiting the cyclooxygenase (COX) enzymes, COX-1 and COX-2.[13] These

enzymes are responsible for the conversion of arachidonic acid to prostaglandins, which are

key mediators of inflammation, pain, and fever.[13]

Morniflumate Niflumic Acid
(Active Metabolite)

Hydrolysis Cyclooxygenase
(COX-1 & COX-2)

Inhibition

Arachidonic Acid ProstaglandinsCOX Inflammation, Pain, Fever

Click to download full resolution via product page

Morniflumate's mechanism of action via inhibition of the cyclooxygenase pathway.

Safety and Handling
2-Morpholinoethanol is considered a hazardous substance.[10] It can cause skin and eye

irritation and may cause respiratory irritation.[10] Therefore, appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when

handling this chemical.[14] Work should be conducted in a well-ventilated area or under a fume

hood.[14] Store in a cool, dry, well-ventilated area away from incompatible substances such as

strong oxidizing agents and acids.[14]

Table 2: Safety Information for 2-Morpholinoethanol
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Hazard Statement Precautionary Statement References

H315: Causes skin irritation

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

[5]

H319: Causes serious eye

irritation

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[5]

H335: May cause respiratory

irritation

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

[5]

Conclusion
2-Morpholinoethanol (CAS 622-40-2) is a chemical intermediate of significant importance,

particularly within the pharmaceutical industry. Its unique molecular structure allows for its

incorporation into a variety of complex molecules, most notably as a precursor to several

established drugs. A thorough understanding of its properties, synthesis, and reactivity is

crucial for its effective and safe utilization in research and development and in industrial-scale

manufacturing. The information provided in this technical guide serves as a comprehensive

resource for professionals in the field, facilitating further innovation and application of this

versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.chromatographyonline.com/view/method-selection-trace-analysis-genotoxic-impurities-pharmaceuticals
https://synapse.patsnap.com/article/what-is-the-mechanism-of-nimorazole
https://pubmed.ncbi.nlm.nih.gov/8588241/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6435051/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6435051/
https://www.guidechem.com/encyclopedia/2-morpholinoethanol-dic6003.html
https://www.nbinno.com/article/other-organic-chemicals/exploring-the-chemical-synthesis-pathways-of-2-morpholinoethanol-ms
https://pubmed.ncbi.nlm.nih.gov/6480460/
https://pubmed.ncbi.nlm.nih.gov/6480460/
https://www.nbinno.com/article/pharmaceutical-intermediates/navigating-synthesis-key-considerations-2-morpholinoethanol-production-use-xe
https://www.researchgate.net/figure/Mechanism-of-action-Inhibition-of-de-novo-pathway-of-purine-synthesis-by-mycophenolate_fig2_24422016
https://synapse.patsnap.com/article/what-is-nimorazole-used-for
https://www.chemicalbook.com/SpectrumEN_622-40-2_1HNMR.htm
https://nmr.chem.umn.edu/samprep.html
https://www.droracle.ai/articles/66490/what-pathways-does-cellcept-mycophenolate-mofetil-block
https://www.benchchem.com/product/b138140#2-morpholinoethanol-cas-number-622-40-2-information
https://www.benchchem.com/product/b138140#2-morpholinoethanol-cas-number-622-40-2-information
https://www.benchchem.com/product/b138140#2-morpholinoethanol-cas-number-622-40-2-information
https://www.benchchem.com/product/b138140#2-morpholinoethanol-cas-number-622-40-2-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b138140?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b138140?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b138140?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

